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Get Quote

Part 1: Executive Summary & Core Directive

The Direct Answer: Contrary to the typical expectation for hydroxy-methoxybenzoic acid
derivatives, pure Methyl 3-hydroxy-2-methoxybenzoate (CAS 2169-25-7) is isolated as a
colorless oil or viscous liquid at ambient temperature (20—25°C), not a crystalline solid.
Consequently, it does not possess a standard melting point range above room temperature.

Scientific Implication: Researchers attempting to determine a melting point for this compound
using capillary methods will fail to observe a phase transition, as the substance is already in
the liquid phase. The presence of a solid form would indicate either:

« Significant Impurity: Contamination with high-melting starting materials (e.g., 3-hydroxy-2-
methoxybenzoic acid) or isomers.

» Salt Formation: The presence of a phenolate salt (e.g., potassium 3-hydroxy-2-
methoxybenzoate) residue from synthesis.
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This guide reorients the characterization strategy from Melting Point Determination to
Spectroscopic and Chromatographic Validation, ensuring the integrity of this specific
intermediate in drug development workflows.

Part 2: Chemical Identity & Physicochemical
Properties[1][2][3]
Chemical Identification

o |[UPAC Name: Methyl 3-hydroxy-2-methoxybenzoate[1][2][3]

Common Synonyms: Benzoic acid, 3-hydroxy-2-methoxy-, methyl ester[1]

CAS Registry Number: 2169-25-7[1][2][3][4][5][6]

Molecular Formula: C
H
@)

[1][]

Molecular Weight: 182.17 g/mol [1]

Physical State Analysis

While many isomers of this family are solids (e.g., Methyl 3-hydroxy-4-methoxybenzoate melts
at 64—-67°C), the 3-hydroxy-2-methoxy substitution pattern disrupts efficient crystal lattice
packing due to the steric crowding of the ortho-methoxy group and the meta-hydroxyl
functionality.
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Property

Value | Description

Source Validation

Physical State

Colorless Oil / Viscous Liquid

Kyoto Univ. (2024) [1]; Cymit
[2]

Melting Point < 20°C (Liquid at RT) Observed Phase State
- ) N/A (High vacuum distillation )
Boiling Point ) Predicted >250°C
required)
Soluble in MeOH, EtOH, CHCI
Solubility Lipophilic Ester Nature

, DMSO

Purity Marker

1H NMR / HPLC Homogeneity

>98% (GC/HPLC)

ngcontent-ng-c4120160419="" class="ng-star-inserted">

Critical Note on Isomers: Confusion often arises with Methyl 2-hydroxy-3-methoxybenzoate
(Methyl 3-methoxysalicylate, CAS 6342-70-7), which is a solid (MP ~48-50°C). Ensure the CAS
number matches 2169-25-7.[1][2][6]

Part 3: Synthesis & Impurity Logic

Understanding the synthesis pathway is crucial to identifying why a sample might erroneously

appear solid (impurities).

Synthesis Pathway Visualization (Graphviz)
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Caption: Synthesis logic showing how solid impurities (starting acid/salts) can contaminate the
liquid product.

Impurity Profile

If your sample is a solid, check for:

o Starting Material:3-Hydroxy-2-methoxybenzoic acid (High melting solid).

 Inorganic Salts: Potassium/Sodium salts from base-catalyzed methylation (e.g., using Mel/K

CO

).

e |Isomer Contamination: Presence of Methyl 3-hydroxy-4-methoxybenzoate (Solid).

Part 4: Validated Characterization Protocols

Since Melting Point is not a viable quality attribute, the following protocols must be used to
validate identity and purity.

Protocol A: 1H NMR Validation (Primary ID)

Objective: Confirm structure and rule out isomer scrambling. Reference Standard: Kyoto
University Data [1].

e Solvent: Dissolve ~10 mg sample in 0.6 mL CDCI

(Chloroform-d).

e Acquisition: 500 MHz (or equivalent), 16 scans.
o Key Signals (Expected):

o 3.8-4.0 ppm: Two singlets (3H each) for

(ether) and
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(ester). Note: The ester methyl is typically shielded differently than the ether methyl.
o 5.5-6.5 ppm: Broad singlet for
(Exchangeable).
o 6.8-7.5 ppm: Aromatic protons (3H, multiplet pattern characteristic of 1,2,3-trisubstitution).

o Specific Shift: Look for the doublet of doublets (dd) around 7.39 ppm (J = 8.0, 1.5 Hz)
corresponding to the aromatic proton ortho to the ester [1].

Protocol B: HPLC Purity Assessment

Objective: Quantify purity without thermal degradation.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5
m).
» Mobile Phase:
o A:0.1% Formic Acid in Water.
o B: Acetonitrile.
o Gradient: 5% B to 95% B over 20 min.
e Detection: UV at 254 nm and 280 nm (Phenolic absorption).
e Flow Rate: 1.0 mL/min.

» Acceptance Criteria: Single peak >98.0% area.

Characterization Logic Diagram (Graphviz)
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Caption: Decision tree for validating Methyl 3-hydroxy-2-methoxybenzoate, prioritizing
physical state verification.

Part 5: Application in Drug Development

Methyl 3-hydroxy-2-methoxybenzoate serves as a specialized "scaffold" intermediate. Its
value lies in the differentiation of the hydroxyl and carboxyl positions:
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o Orthogonal Reactivity: The phenol (-OH) can be alkylated or glycosylated selectively without
affecting the ester (-COOMe), or vice-versa.

 Bioactivity: This specific substitution pattern is often explored in antifeedant studies (e.g.,
against pine weevils) and as a fragment in kinase inhibitor design [3].

» Handling: As an oill, it requires precise volumetric transfer or weighing by difference, rather
than the spatula handling used for its solid isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. americanelements.com [americanelements.com]
o 2. methyl 3-hydroxy-2-methoxybenzoate | CAS#:2169-25-7 | Chemsrc [chemsrc.com]

o 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3022699/docs?utm_src=pdf-body#technical-guide-physicochemical-characterization-of-methyl-3-hydroxy-2-methoxybenzoate
https://www.benchchem.com/product/b3022699/docs?utm_src=pdf-body#technical-guide-physicochemical-characterization-of-methyl-3-hydroxy-2-methoxybenzoate
https://www.researchgate.net/publication/229071530_Hydroxy-Methoxybenzoic_Methyl_Esters_Synthesis_and_Antifeedant_Activity_on_the_Pine_Weevil_Hylobius_abietis
https://www.benchchem.com/product/b3022699?utm_src=pdf-custom-synthesis#bc-rfq
https://www.americanelements.com/2169-25-7-methyl-3-hydroxy-2-methoxybenzoate
https://www.chemsrc.com/en/cas/2169-25-7_379502.html
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/288731/1/dkogk05256.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 4. methyl 3-hydroxy-2-methoxybenzoate | CAS#:2169-25-7 | Chemsrc [chemsrc.com]
e 5. methyl 3-hydroxy-2-methoxybenzoate CAS#: 2169-25-7 [m.chemicalbook.com]

e 6. Methyl 3-hydroxy-2-methoxybenzoate | 2169-25-7 | Benchchem [benchchem.com]
e 7.researchgate.net [researchgate.net]

o To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 3-hydroxy-2-methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-methyl-3-hydroxy-2-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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